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Compound of Interest

Compound Name:
2-Bromo-4,5-

dimethoxybenzaldehyde

Cat. No.: B182550 Get Quote

This document provides a comprehensive overview of the chemical properties of 2-Bromo-4,5-
dimethoxybenzaldehyde, a compound of interest for researchers, scientists, and

professionals in the field of drug development.

Core Chemical Data
2-Bromo-4,5-dimethoxybenzaldehyde is a substituted benzaldehyde derivative. Its chemical

structure and properties are fundamental for its application in organic synthesis and medicinal

chemistry.

Property Value

Molecular Formula C9H9BrO3[1][2][3][4][5][6]

Molecular Weight 245.07 g/mol [1][2][3][4][5][7]

CAS Number 5392-10-9[1][3][4][5]

Synonyms 6-Bromoveratraldehyde[4][5]

Physical State Crystalline Powder[4]

Melting Point 148-152 °C[2][4]

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 2-Bromo-4,5-
dimethoxybenzaldehyde are crucial for obtaining a high-purity compound for research

purposes. A general synthetic approach involves the bromination of 3,4-

dimethoxybenzaldehyde.

Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde:

Starting Material: 3,4-dimethoxybenzaldehyde (veratraldehyde).

Brominating Agent: N-Bromosuccinimide (NBS) is a common and effective brominating agent

for this reaction.

Solvent: A suitable solvent, such as chloroform or acetic acid, is used to dissolve the starting

material.

Reaction Conditions: The reaction is typically carried out at room temperature with stirring for

a specified period.

Work-up: After the reaction is complete, the mixture is washed with an aqueous solution of

sodium bisulfite to remove any unreacted bromine. The organic layer is then separated, dried

over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by recrystallization from a suitable solvent, such as

ethanol, to yield pure 2-Bromo-4,5-dimethoxybenzaldehyde as a crystalline solid.

Characterization:

The identity and purity of the synthesized compound are confirmed using various analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the structure of the molecule.

Mass Spectrometry (MS): Provides information about the molecular weight and

fragmentation pattern of the compound.

Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.
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Logical Relationship of Compound Properties
The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.
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Figure 1. Key identifiers for 2-Bromo-4,5-dimethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182550#2-bromo-4-5-dimethoxybenzaldehyde-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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